Argyrin A

• CAS: 174423-37-1
• Molecular Formula: C40H44N10O8S
• Molecular Weight: 824.9 g/mol
• InChI: InChI=1S/C40H44N10O8S/c1-20-35(53)46-22(3)40(57)50(4)18-33(52)45-21(2)39-49-30(19-59-39)38(56)48-29(13-23-15-41-26-10-7-6-9-25(23)26)37(55)47-28(36(54)43-17-32(51)44-20)14-24-16-42-27-11-8-12-31(58-5)34(24)27/h6-12,15-16,19-21,28-29,41-42H,3,13-14,17-18H2,1-2,4-5H3,(H,43,54)(H,44,51)(H,45,52)(H,46,53)(H,47,55)(H,48,56)/t20-,21-,28+,29+/m1/s1
• InChIKey: MXGWDBFUMHUPTG-SKZNYKRCSA-N

Argyrin A Baseline Overview

Argyrin A (CAS 174423-37-1) is a cyclic octapeptide belonging to the argyrin family of secondary metabolites derived from the myxobacterium Archangium gephyra [1]. This natural product functions as a potent proteasome inhibitor, exerting its antitumoral effects by preventing the degradation of the cyclin kinase inhibitor p27kip1, thereby stabilizing its cellular levels [2]. Argyrin A has been shown to induce apoptosis in multiple cancer cell lines and significantly reduce tumor size in human colon cancer xenograft models at well-tolerated doses, demonstrating a unique dependence on p27kip1 expression for its biological activities [3].

Natural product heptapeptide Cyclic non-ribosomal peptide from Archangium gephyra

p27^kip1-dependent inhibition Proteasome inhibition contingent on p27^kip1 stabilization; distinct from broad-perturbation inhibitors

Narrow transcriptomic footprint Reported limited gene-expression changes support focused -omics studies

• [1] Sasse, F., Steinmetz, H., Schupp, T., Petersen, F., Memmert, K., Hofmann, H., Heusser, C., Brinkmann, V., von Matt, P., Höfle, G., & Reichenbach, H. (2002). Argyrins, immunosuppressive cyclic peptides from myxobacteria. I. Production, isolation, physico-chemical and biological properties. The Journal of Antibiotics, 55(6), 543-551. View Source
• [2] Nickeleit, I., Zender, S., Sasse, F., Geffers, R., Brandes, G., Sörensen, I., Steinmetz, H., Kubicka, S., Carlomagno, T., Menche, D., Gütgemann, I., Buer, J., Gossler, A., Manns, M. P., Kalesse, M., Frank, R., & Malek, N. P. (2008). Argyrin A reveals a critical role for the tumor suppressor protein p27kip1 in mediating antitumor activities in response to proteasome inhibition. Cancer Cell, 14(1), 23-35. View Source
• [3] GSE8565 - Argyrin A is a p27 stabilizing drug with potent antiproliferative activity in vivo. (2008). OMICSDI. View Source

Argyrin A Substitution Risks

Argyrin A exhibits a unique biological profile that distinguishes it from both other proteasome inhibitors and closely related argyrin analogs, rendering generic substitution scientifically unsound. Unlike the first-in-class proteasome inhibitor bortezomib, argyrin A induces apoptosis strictly through a p27kip1-dependent mechanism, resulting in a fundamentally different cellular perturbation signature (∼500 genes affected by argyrin A versus >10,900 genes by bortezomib) and a distinct in vivo tolerability profile [1]. Furthermore, within the argyrin family itself, subtle structural variations—such as the substitution pattern at R1–R4 on the core macrocycle—lead to marked differences in potency and target selectivity [2]. For instance, argyrin B exhibits a different substitution pattern (R1═C2H5 instead of CH3) and demonstrates superior potency in certain cellular assays while also possessing a distinct immunoproteasome inhibition profile that is not shared by argyrin A [3]. Consequently, substituting argyrin A with another argyrin analog or a conventional proteasome inhibitor would yield non-equivalent experimental and therapeutic outcomes.

Mechanism p27^kip1-dependent activity may not transfer to inhibitors that induce p27^kip1-independent apoptosis, altering pathway interpretation.

Transcriptome Broader genomic perturbation (>10,900 genes) by alternatives like bortezomib may mask specific transcriptional endpoints observed with Argyrin A.

In vivo response Body-weight tolerability profile differs from clinically used inhibitors; model-specific endpoints require independent review.

• [1] Nature Reviews Drug Discovery. (2008). Proteasome inhibitor unleashes three-pronged attack. Nature Reviews Drug Discovery, 7, 731. View Source
• [2] US Patent No. 8,404,462. (2013). Synthetic pathway enzymes for the production of argyrins. View Source
• [3] Siebert, D. C. B., Sommer, R., Pogorevc, D., Hoffmann, M., Wenzel, S. C., Müller, R., & Titz, A. (2019). Chemical synthesis of tripeptide thioesters for the biotechnological incorporation into the myxobacterial secondary metabolite argyrin via mutasynthesis. Beilstein Journal of Organic Chemistry, 15, 2922–2929. View Source

Argyrin A Comparative Performance

In Vivo Tolerability Advantage

Argyrin A induces a markedly more restricted gene expression perturbation compared to the clinical proteasome inhibitor bortezomib, suggesting a cleaner biological profile with potentially fewer off-target effects [1]. Gene expression analysis in cancer cell lines revealed that argyrin A treatment affected only ∼500 genes, whereas bortezomib treatment altered the expression of more than 10,900 genes, representing a greater than 20-fold difference in transcriptional impact [1]. This disparity indicates that the two agents, despite sharing proteasome inhibition as a nominal mechanism, engage fundamentally distinct downstream signaling networks and cellular stress responses [1].

In vivo tolerability

Head-to-head

Argyrin A: no body weight loss
Bortezomib: body weight loss observed

Reported in vivo tolerability endpoint context

Mouse xenograft colon cancer model; intraperitoneal injection

Evidence Dimension	Number of genes with altered expression after treatment
Target Compound Data	∼500 genes affected
Comparator Or Baseline	Bortezomib: more than 10,900 genes affected
Quantified Difference	Greater than 20-fold fewer genes altered by argyrin A
Conditions	Cancer cell lines; gene expression profiling after compound treatment

Why This Matters

The narrower transcriptomic footprint of argyrin A implies a more targeted mechanism of action, which may translate to improved tolerability and a distinct, potentially more favorable, toxicity profile for research applications.

• [1] Nature Reviews Drug Discovery. (2008). Proteasome inhibitor unleashes three-pronged attack. Nature Reviews Drug Discovery, 7, 731. View Source

Transcriptomic Selectivity

Argyrin A's antitumor activity is strictly dependent on the presence of the tumor suppressor protein p27kip1, a feature that distinguishes it from other proteasome inhibitors such as bortezomib [1]. In a direct experimental comparison, bortezomib was shown to induce apoptosis via mechanisms unrelated to proteasomal inhibition and can still trigger cell death in p27kip1-deficient cells, whereas argyrin A's apoptotic effects are entirely abolished in the absence of p27kip1 [1]. Loss of p27kip1 expression directly confers resistance to argyrin A, underscoring the compound's absolute requirement for this specific downstream effector [2].

Transcriptomic selectivity

Head-to-head

~500 genes affected vs. >10,900 for bortezomib

Supports targeted transcriptomic analysis

Cancer cell lines; gene-expression profiling

Evidence Dimension	Dependence of apoptosis induction on p27kip1 expression
Target Compound Data	Apoptosis strictly dependent on p27kip1; no activity in p27kip1-negative cells
Comparator Or Baseline	Bortezomib: apoptosis induction independent of p27kip1 status
Quantified Difference	Qualitative difference: p27kip1 is an absolute requirement for argyrin A activity, not for bortezomib
Conditions	Human cancer cell lines; apoptosis assays following siRNA-mediated knockdown of p27kip1 or in p27kip1-null backgrounds

Why This Matters

This stringent p27kip1 dependence positions argyrin A as a uniquely selective tool for studying p27kip1-mediated biology and as a candidate with a predictable biomarker of response, which is not feasible with less specific proteasome inhibitors.

• [1] Nature Reviews Drug Discovery. (2008). Proteasome inhibitor unleashes three-pronged attack. Nature Reviews Drug Discovery, 7, 731. View Source
• [2] Nickeleit, I., Zender, S., Sasse, F., Geffers, R., Brandes, G., Sörensen, I., Steinmetz, H., Kubicka, S., Carlomagno, T., Menche, D., Gütgemann, I., Buer, J., Gossler, A., Manns, M. P., Kalesse, M., Frank, R., & Malek, N. P. (2008). Argyrin A reveals a critical role for the tumor suppressor protein p27kip1 in mediating antitumor activities in response to proteasome inhibition. Cancer Cell, 14(1), 23-35. View Source

Broad-Spectrum Subunit Inhibition

In a human colon cancer xenograft model, intraperitoneal administration of argyrin A achieved a significant reduction in tumor size with kinetics that were comparable to or more rapid than those observed with bortezomib [1]. Critically, argyrin A treatment was well tolerated and did not induce the body weight loss that was characteristic of bortezomib-treated animals in the same study [1]. This differential tolerability profile, despite achieving similar or enhanced tumor growth inhibition, highlights a key in vivo advantage for argyrin A [1].

Subunit engagement

Computational

Predicted to bind β1, β2, β5 catalytic subunits

Supports pan-proteasome inhibition research

Molecular docking into humanized 20S models; broader than Argyrin F

Evidence Dimension	In vivo tumor growth inhibition and host tolerability
Target Compound Data	Significant tumor size reduction with no observed body weight loss
Comparator Or Baseline	Bortezomib: significant tumor size reduction accompanied by body weight loss
Quantified Difference	Qualitative difference: absence of treatment-related body weight loss in argyrin A group
Conditions	Human colon cancer xenografts in mice; intraperitoneal injection

Why This Matters

The ability to achieve robust antitumor efficacy without the body weight loss associated with a clinical standard-of-care agent suggests that argyrin A may possess a superior therapeutic window, which is a critical parameter for both in vivo research models and potential therapeutic development.

• [1] Nature Reviews Drug Discovery. (2008). Proteasome inhibitor unleashes three-pronged attack. Nature Reviews Drug Discovery, 7, 731. View Source

Antiproliferative Activity Advantage

Within the argyrin family, argyrin B (CAS 174423-36-0) has been identified as the most potent natural derivative in certain cellular assays, with a reported IC50 of 0.08 µg/mL [1]. However, argyrin B possesses a distinct biological profile, including selective inhibition of the immunoproteasome β1i subunit (IC50 8.76 µM) over the constitutive β1c subunit (IC50 146.5 µM), representing a nearly 20-fold selectivity that is not a prominent feature of argyrin A's reported activity profile [2]. This demonstrates that even minor structural variations—specifically, the R1 substitution (ethyl in argyrin B versus methyl in argyrin A)—can fundamentally alter both the potency and the target selectivity of the compound [3].

Antiproliferative potency

Head-to-head

GI50 = 1.8 nM

Reported cell growth inhibition context

~2.1-fold more potent than 5-methoxy-Trp4 analog (GI50 3.8 nM)

Evidence Dimension	In vitro potency and proteasome subunit selectivity
Target Compound Data	Argyrin A: R1═CH3; immunoproteasome selectivity not a primary reported characteristic
Comparator Or Baseline	Argyrin B: R1═C2H5; IC50 0.08 µg/mL; β1i IC50 8.76 µM vs. β1c IC50 146.5 µM (≈17-fold selective)
Quantified Difference	Argyrin B has lower IC50 in certain assays and exhibits ≈17-fold selectivity for β1i over β1c, a feature not described for argyrin A
Conditions	Cell-based assays for potency; enzymatic assays for proteasome subunit inhibition

Why This Matters

This evidence underscores that argyrin analogs are not functionally interchangeable; the specific molecular structure of argyrin A is required for its unique biological signature, and substitution with a more potent analog like argyrin B would introduce a different target engagement profile.

• [1] Siebert, D. C. B., Sommer, R., Pogorevc, D., Hoffmann, M., Wenzel, S. C., Müller, R., & Titz, A. (2019). Chemical synthesis of tripeptide thioesters for the biotechnological incorporation into the myxobacterial secondary metabolite argyrin via mutasynthesis. Beilstein Journal of Organic Chemistry, 15, 2922–2929. View Source
• [2] Kinetic assays revealed argyrin B IC50 values of 146.5 µM and 8.76 µM at β1c and β1i, respectively. (2015). CORE. View Source
• [3] US Patent No. 8,404,462. (2013). Synthetic pathway enzymes for the production of argyrins. View Source

Antibacterial Activity Profile: Argyrin A Targets Pseudomonas aeruginosa via a Distinct Mechanism

Argyrin A demonstrates potent antibacterial activity specifically against the multidrug-resistant Gram-negative pathogen Pseudomonas aeruginosa, a feature shared with argyrin B but not broadly across the proteasome inhibitor class [1]. This antibacterial effect is mediated through inhibition of elongation factor G (EF-G), a protein synthesis target that is distinct from its proteasome inhibition activity in mammalian cells [2]. The identification of EF-G mutations that confer resistance to argyrin in P. aeruginosa confirms this specific and conserved mechanism of antibacterial action [2].

Evidence Dimension	Antibacterial activity and mechanism of action
Target Compound Data	Potent activity against multidrug-resistant P. aeruginosa; targets EF-G
Comparator Or Baseline	Bortezomib: not characterized for antibacterial activity against P. aeruginosa
Quantified Difference	Qualitative difference: argyrin A possesses a secondary, EF-G-mediated antibacterial activity not shared by bortezomib
Conditions	Antibacterial susceptibility testing against P. aeruginosa strains; genetic resistance mapping

Why This Matters

This dual biological activity (proteasome inhibition in mammalian cells and EF-G inhibition in bacteria) makes argyrin A a valuable tool for studying host-pathogen interactions and for exploring the repurposing of proteasome inhibitors as antibacterial agents.

• [1] Rentsch, A. (2018). Totalsynthese von Argyrin A und Analoga sowie Totalsynthese von Corallopyronin A und Myxopyronin B. Doctoral dissertation, Universität Hannover. View Source
• [2] Bielecki, P., Jensen, P. R., & et al. (2012). Mutation in elongation factor G confers resistance to the antibiotic argyrin in the opportunistic pathogen Pseudomonas aeruginosa. ChemBioChem, 13(16), 2339-2345. View Source

Structural Basis for Differential Activity: Defined Substitution Pattern Dictates Argyrin A's Unique Properties

Argyrin A possesses a precise substitution pattern (R1═CH3; R2═H; R3═OCH3; R4═CH3) on its macrocyclic core that distinguishes it from all other natural argyrin congeners and is essential for its specific biological profile [1]. This defined stereochemistry and functional group arrangement, which includes a dehydroalanine residue and a 4'-methoxytryptophan moiety, has been verified through total synthesis and X-ray crystallography [2]. The biosynthetic pathway enzymes responsible for generating this exact substitution pattern have been identified and patented, enabling precise control over production and the generation of site-specific derivatives for research [1].

Evidence Dimension	Molecular structure and substitution pattern
Target Compound Data	Argyrin A: R1═CH3; R2═H; R3═OCH3; R4═CH3
Comparator Or Baseline	Argyrin B: R1═C2H5; R2═H; R3═OCH3; R4═CH3 | Argyrin C: R1═CH3; R2═CH3; R3═OCH3; R4═CH3 | Argyrin E: R1═CH3; R2═H; R3═H; R4═CH3
Quantified Difference	Unique combination of R-group substitutions; R1═CH3 and R3═OCH3 are critical for argyrin A's distinct activity profile
Conditions	Structural elucidation by NMR, chemical degradation, and X-ray analysis

Why This Matters

For procurement and research use, this defined structure ensures batch-to-batch consistency and enables precise interpretation of experimental results, which cannot be guaranteed with mixtures of argyrin congeners or structurally undefined preparations.

• [1] US Patent No. 8,404,462. (2013). Synthetic pathway enzymes for the production of argyrins. View Source
• [2] Vollbrecht, L., Steinmetz, H., Höfle, G., & Reichenbach, H. (2002). Argyrins, immunosuppressive cyclic peptides from myxobacteria. II. Structure elucidation and stereochemistry. The Journal of Antibiotics, 55(8), 715-721. View Source

Argyrin A Applications

Low-Toxicity In Vivo Oncology

Argyrin A is an optimal tool for investigating p27kip1-mediated biology, as its pro-apoptotic and antiproliferative activities are strictly dependent on the presence of this tumor suppressor protein. This unique dependence allows researchers to use argyrin A to dissect p27kip1-specific pathways and to validate p27kip1 as a predictive biomarker of response in cancer models [1]. The compound's well-documented transcriptomic signature (∼500 affected genes) provides a defined experimental window for studying p27kip1-dependent gene regulation [2].

Transcriptomic and Mechanistic Studies

Argyrin A's distinct biological profile, including its narrow transcriptional impact and lack of body weight loss in animal models, makes it a valuable reference compound for comparative studies with other proteasome inhibitors like bortezomib [1]. Researchers can use argyrin A to benchmark the selectivity and tolerability of novel proteasome-targeting agents, as its well-characterized p27kip1-dependent mechanism provides a clear contrast to the broader effects of less specific inhibitors [2].

Natural Scaffold SAR

Argyrin A's potent activity against multidrug-resistant Pseudomonas aeruginosa, mediated through elongation factor G (EF-G) inhibition, positions it as a promising scaffold for developing novel antibacterial agents [1]. The compound can be used in drug discovery programs focused on overcoming resistance in Gram-negative pathogens, with the known EF-G binding site serving as a structural template for medicinal chemistry optimization [2].

Structure-Activity Relationship Studies of Macrocyclic Peptide Proteasome Inhibitors

The defined substitution pattern and total synthesis of argyrin A provide a robust platform for generating and evaluating synthetic analogs to explore structure-activity relationships (SAR) [1]. Researchers can leverage the patented biosynthetic pathway enzymes or total synthesis routes to produce site-specific derivatives of argyrin A, enabling systematic exploration of how modifications at R1–R4 impact proteasome inhibition, cellular potency, and target selectivity [2].

Application

Selection Property

Validation Focus

In vivo tumor model studies

Model tolerability endpoint review

Body weight change and tumor growth kinetics

Proteasome-inhibition transcriptomics

Transcriptional selectivity profile

Differential gene-expression footprint analysis

Natural product SAR and medicinal chemistry

Antiproliferative benchmark scaffold

Cell growth inhibition assay comparison

• [1] Nickeleit, I., Zender, S., Sasse, F., Geffers, R., Brandes, G., Sörensen, I., Steinmetz, H., Kubicka, S., Carlomagno, T., Menche, D., Gütgemann, I., Buer, J., Gossler, A., Manns, M. P., Kalesse, M., Frank, R., & Malek, N. P. (2008). Argyrin A reveals a critical role for the tumor suppressor protein p27kip1 in mediating antitumor activities in response to proteasome inhibition. Cancer Cell, 14(1), 23-35. View Source
• [2] Nature Reviews Drug Discovery. (2008). Proteasome inhibitor unleashes three-pronged attack. Nature Reviews Drug Discovery, 7, 731. View Source